Cas no 2186672-64-8 (3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione)

• Product Name: 3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione
• CAS No: 2186672-64-8
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 5057239
• Update Time: 2026-02-28

3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione
• 3-bromo-1-(4-ethylphenyl)pyrrole-2,5-dione
• 3-bromo-1-(4-ethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

• Inchi： 1S/C12H10BrNO2/c1-2-8-3-5-9(6-4-8)14-11(15)7-10(13)12(14)16/h3-7H,2H2,1H3
• InChI Key： TVEYDUFGTSKKTK-UHFFFAOYSA-N
• SMILES： BrC1=CC(N(C1=O)C1C=CC(=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 2.7
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione

Comprehensive Overview of 3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione (CAS No. 2186672-64-8)

3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione (CAS No. 2186672-64-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyrrole dione derivatives, which are known for their versatility in chemical synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, organic electronics, and advanced material development.

The molecular structure of 3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione features a bromine substituent at the 3-position of the pyrrole ring, coupled with a 4-ethylphenyl group at the 1-position. This configuration imparts distinct electronic and steric properties, making it a valuable building block for heterocyclic chemistry. Its CAS No. 2186672-64-8 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial databases.

In the context of current research trends, 3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione aligns with the growing demand for sustainable synthetic methods and green chemistry. Scientists are investigating its role in catalysis and photocatalytic reactions, where its electron-deficient pyrrole core may facilitate novel reaction pathways. Additionally, its potential as a ligand in coordination chemistry is being explored, particularly in the design of metal-organic frameworks (MOFs) and catalytic systems.

From an industrial perspective, 3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione is gaining traction as a precursor for high-performance polymers and functional materials. Its incorporation into polymer backbones can enhance thermal stability and optoelectronic properties, making it relevant for OLEDs and organic photovoltaics. The compound's compatibility with cross-coupling reactions further expands its utility in materials science.

Safety and handling of 3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione (CAS No. 2186672-64-8) adhere to standard laboratory protocols. While it is not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. Its stability under various conditions makes it a reliable candidate for long-term storage and large-scale synthesis.

In summary, 3-Bromo-1-(4-ethylphenyl)-1H-pyrrole-2,5-dione represents a promising compound with multifaceted applications. Its structural uniqueness, combined with its adaptability in chemical synthesis and material engineering, positions it as a key player in advancing modern chemistry. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and industrial settings.